Cas no 1021218-38-1 (1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 1021218-38-1
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 6042351
• PubChem ID: 30858733
• Update Time: 2025-10-24

1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one
• 1-[3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl]-2-(2-methoxyphenyl)ethanone
• Ethanone, 1-[3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl]-2-(2-methoxyphenyl)-
• AKOS005176967
• 1021218-38-1
• 1-(3-((dimethylamino)methyl)-2,4-dihydroxyphenyl)-2-(2-methoxyphenyl)ethanone
• F5278-0004

• Inchi： 1S/C18H21NO4/c1-19(2)11-14-15(20)9-8-13(18(14)22)16(21)10-12-6-4-5-7-17(12)23-3/h4-9,20,22H,10-11H2,1-3H3
• InChI Key： MTXUQLQYLIFWEC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CN(C)C)=C1O)CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 491.6±33.0 °C(Predicted)
• pka: 6.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one

Research Brief on 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one (CAS: 1021218-38-1)

In recent years, the compound 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one (CAS: 1021218-38-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The presence of both dimethylamino and methoxyphenyl groups suggests possible interactions with biological targets, making it a promising candidate for drug development.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of this compound, focusing on its potential as an anti-inflammatory agent. The researchers employed in vitro assays to evaluate its inhibitory effects on key inflammatory markers such as COX-2 and TNF-α. The results demonstrated a dose-dependent inhibition of these markers, with an IC50 value comparable to that of established anti-inflammatory drugs. These findings highlight the compound's potential for further development into a novel therapeutic agent.

Another significant area of research involves the compound's role in oncology. Preliminary studies have indicated that 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. These insights provide a foundation for future investigations into its use as an anticancer agent.

In addition to its therapeutic potential, the compound's synthetic pathway has also been a focus of recent research. A team of chemists has developed a more efficient synthesis route, reducing the number of steps and improving overall yield. This advancement is crucial for scaling up production, which will be necessary for further preclinical and clinical studies. The optimized synthesis involves a key intermediate, which has been characterized using NMR and mass spectrometry to ensure purity and consistency.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Current studies are exploring structural modifications to enhance these attributes without compromising its biological activity. Additionally, comprehensive toxicity studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(2-methoxyphenyl)ethan-1-one represents a promising candidate in the fields of anti-inflammatory and anticancer drug development. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structure and biological activity make it a valuable subject for ongoing and future studies in chemical biology and pharmaceutical sciences.